(2S)-2-amino-3-cyclooctyl-propanoic acid;hydrochloride

• IUPAC Name: (2S)-2-amino-3-cyclooctylpropanoic acid;hydrochloride
• InChI: InChI=1S/C11H21NO2.ClH/c12-10(11(13)14)8-9-6-4-2-1-3-5-7-9;/h9-10H,1-8,12H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key: MKRNVSMIDNZRFX-PPHPATTJSA-N
• Canonical SMILES: C1CCCC(CCC1)CC(C(=O)O)N.Cl
• Isomeric SMILES: C1CCCC(CCC1)C[C@@H](C(=O)O)N.Cl
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75 g/mol
• CAS No.: 2387568-79-6

Description

(2S)-2-amino-3-cyclooctyl-propanoic acid;hydrochloride is a useful research compound. Its molecular formula is C11H22ClNO2 and its molecular weight is 235.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Optical Resolution and Synthesis of Stereoisomers : Shiraiwa et al. (1998) conducted a study on the optical resolution of (RS)-mercaptosuccinic acid and synthesized four stereoisomers of 2-amino-3-[(1, 2-dicarboxyethyl)sulfanyl]propanoic acid (ADC). This study contributes to the understanding of the synthesis and structural properties of similar compounds (Shiraiwa et al., 1998).

• Computational Peptidology for Antifungal Tripeptides : Flores-Holguín et al. (2019) utilized computational peptidology and conceptual density functional theory to study the molecular properties and structures of new antifungal tripeptides, which included variants similar to the compound (Flores-Holguín et al., 2019).

Pharmaceutical Applications

• Synthesis of Optically Active Compounds : A study by Shiraiwa et al. (2006) focused on the preparation of optically active compounds similar to (2S)-2-amino-3-cyclooctyl-propanoic acid;hydrochloride, which is important in pharmaceutical synthesis (Shiraiwa et al., 2006).

• Anticancer Activity of Derivatives : Saad and Moustafa (2011) synthesized S-glycosyl and S-alkyl derivatives of a compound structurally related to the one and evaluated their anticancer activity. This shows the potential of such compounds in therapeutic applications (Saad & Moustafa, 2011).

Bioavailability and Binding Studies

• Bioavailability in Primates : Duncan et al. (1992) investigated the bioavailability of a compound structurally similar to this compound in primates, providing insight into its absorption and systemic circulation, which is crucial for its potential use in medical treatments (Duncan et al., 1992).

• Molecular Field Analysis for Binding Studies : Vaz et al. (1998) used comparative molecular field analysis to evaluate the binding mode of a compound structurally related to this compound. Such studies are important for understanding the interactions of these compounds with biological targets (Vaz et al., 1998).